N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
CAS No.: 921793-24-0
Cat. No.: VC4339107
Molecular Formula: C22H26N2O3
Molecular Weight: 366.461
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 921793-24-0 |
|---|---|
| Molecular Formula | C22H26N2O3 |
| Molecular Weight | 366.461 |
| IUPAC Name | N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzamide |
| Standard InChI | InChI=1S/C22H26N2O3/c1-15(2)13-24-18-12-17(23-20(25)16-8-6-5-7-9-16)10-11-19(18)27-14-22(3,4)21(24)26/h5-12,15H,13-14H2,1-4H3,(H,23,25) |
| Standard InChI Key | QBSWKJBQJGCNQI-UHFFFAOYSA-N |
| SMILES | CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3)OCC(C1=O)(C)C |
Introduction
N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b] oxazepin-7-yl)benzamide is a complex organic compound that belongs to the class of benzamide derivatives. It features a unique bicyclic structure incorporating a benzo[b] oxazepine moiety, which contributes to its stability and potential biological activity. The presence of isobutyl and dimethyl substituents adds to its structural complexity and potential applications in scientific research.
Synthesis
The synthesis of N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b] oxazepin-7-yl)benzamide typically involves multi-step organic reactions. While specific synthetic routes for this exact compound are not widely documented, similar compounds are synthesized using methods that require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product.
Characterization Techniques
Characterization of such compounds often employs techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm their structure. These methods provide detailed information about the molecular structure and purity of the compound.
Comparison with Similar Compounds
Similar compounds in the benzo[b] oxazepine class have shown potential in various biological applications. For example, compounds with related structures have been explored for their anticancer, anti-inflammatory, and other pharmacological activities. The presence of a benzamide group in the compound of interest may contribute to its potential biological activity, similar to other benzamide derivatives.
Data Table: Comparison of Related Compounds
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